Cas no 93981-52-3 (Benzene,[2,2-bis(undecyloxy)ethyl]-)

• Product Name: Benzene,[2,2-bis(undecyloxy)ethyl]-
• CAS No: 93981-52-3
• MF: C₃₀H₅₄O₂
• MW: 446.748569965363
• CID: 807264
• PubChem ID: 3023162
• Update Time: 2025-04-19

Benzene,[2,2-bis(undecyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2,2-bis(undecyloxy)ethyl]-
• [2,2-bis(undecyloxy)ethyl]benzene
• 2,2-di(undecoxy)ethylbenzene
• (2,2-Bis(undecyloxy)ethyl)benzene
• NS00039844
• [2,2-bis-(Undecyloxy)ethyl]benzene
• 93981-52-3
• EINECS 301-138-7
• DTXSID80240088

• Inchi： 1S/C30H54O2/c1-3-5-7-9-11-13-15-17-22-26-31-30(28-29-24-20-19-21-25-29)32-27-23-18-16-14-12-10-8-6-4-2/h19-21,24-25,30H,3-18,22-23,26-28H2,1-2H3
• InChI Key： FFSLFIYMXFVLQN-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)OCCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 446.412
• Monoisotopic Mass: 446.412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.896
• Boiling Point: 509.7°Cat760mmHg
• Flash Point: 135°C
• Refractive Index: 1.478